Cas no 17782-81-9 (imidazo[2,1-b][1,3]thiazole-5-carboxylic acid)

• Product Name: imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• CAS No: 17782-81-9
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• MDL: MFCD09743157
• CID: 50874
• PubChem ID: 52983818
• Update Time: 2025-07-22

imidazo[2,1-b][1,3]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carboxylic acid
• imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• RW4012
• ZGIABSKPSCMXFD-UHFFFAOYSA-N
• RP23087
• 5-imidazo[2,1-b]thiazolecarboxylic acid
• imidazo [2,1-b]thiazole-5-carboxylic acid
• ST2413130
• AB0022919
• W3878
• 782I819
• A812301
• AC-27205
• DTXSID00680740
• J-521518
• FT-0701809
• FS-3253
• Imidazo[2 pound not1-b]thiazole-5-carboxylic acid
• SCHEMBL269609
• AKOS015920176
• CS-0005547
• 17782-81-9
• EN300-141863
• MFCD09743157
• Imidazo[2,1-b]thiazole-5-carboxylicacid
• ALBB-034697
• DA-17139

• MDL： MFCD09743157
• Inchi： 1S/C6H4N2O2S/c9-5(10)4-3-7-6-8(4)1-2-11-6/h1-3H,(H,9,10)
• InChI Key： ZGIABSKPSCMXFD-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C2C(=O)O

Computed Properties

• Exact Mass: 167.99900
• Monoisotopic Mass: 167.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.74
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.808
• PSA: 82.84000
• LogP: 1.09400
• Vapor Pressure: No data available

imidazo[2,1-b][1,3]thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on imidazo[2,1-b][1,3]thiazole-5-carboxylic acid

Imidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 17782-81-9): A Comprehensive Overview of Its Structure, Applications, and Recent Research Findings

Imidazo[2,1-b][1,3]thiazole-5-carboxylic acid, identified by its unique chemical identifier CAS No. 17782-81-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazothiazole class, a structural motif known for its broad spectrum of biological activities. The intricate arrangement of nitrogen and sulfur atoms within its molecular framework contributes to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of imidazo[2,1-b][1,3]thiazole-5-carboxylic acid consists of a fused ring system comprising an imidazole ring connected to a thiazole ring at the 2-position and 1-position, respectively. The presence of a carboxylic acid functional group at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This structural feature allows for further functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, imidazo[2,1-b][1,3]thiazole-5-carboxylic acid has been extensively studied for its pharmacological potential. Research has demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases. Specifically, studies have highlighted its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, derivatives of this compound have shown promise in inhibiting viral proteases, making it a candidate for antiviral therapies.

One of the most compelling aspects of imidazo[2,1-b][1,3]thiazole-5-carboxylic acid is its role as a scaffold for drug discovery. The heterocyclic system provides a versatile platform for designing molecules with enhanced binding affinity and selectivity towards target proteins. Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of this compound, facilitating the identification of novel lead compounds for drug development.

Moreover, the carboxylic acid group in imidazo[2,1-b][1,3]thiazole-5-carboxylic acid allows for further chemical modifications, such as esterification or amidation, which can alter its solubility and bioavailability. These modifications are crucial for optimizing pharmacokinetic properties and improving therapeutic efficacy. For instance, esters derived from this compound have been explored as prodrugs to enhance oral bioavailability while maintaining target specificity.

The synthesis of imidazo[2,1-b][1,3]thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and reduce environmental impact. These innovations are essential for large-scale production and commercialization.

Recent research has also explored the antimicrobial properties of imidazo[2,1-b][1,3]thiazole-5-carboxylic acid derivatives. Studies have shown that certain modifications of this scaffold can lead to compounds with potent activity against Gram-positive bacteria and fungi. This finding is particularly relevant in light of the growing problem of antibiotic resistance, where novel antimicrobial agents are urgently needed.

In conclusion,imidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 17782-81-9) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse biological activities ranging from anti-inflammatory to antiviral effects. The ongoing research into its derivatives continues to uncover new therapeutic possibilities and underscores its importance as a pharmacological scaffold.